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Compound of Interest

Compound Name: c-Myc inhibitor 14

Cat. No.: B12375183 Get Quote

Technical Support Center: c-Myc Inhibitor 10058-
F4
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the c-Myc

inhibitor 10058-F4.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of c-Myc inhibitor 10058-F4?

A1: The c-Myc inhibitor 10058-F4 is a cell-permeable, small molecule that specifically targets

the interaction between the c-Myc and Max proteins.[1][2] c-Myc requires dimerization with Max

to bind to DNA E-box sequences and transactivate its target genes, which are involved in cell

proliferation, growth, and apoptosis.[3][4] By binding to the c-Myc protein, 10058-F4 prevents

the formation of the functional c-Myc/Max heterodimer, thereby inhibiting the transcription of c-

Myc target genes.[1][2] This leads to a decrease in cell proliferation, induction of cell cycle

arrest at the G0/G1 phase, and apoptosis.[5]

Q2: What are the common research applications of c-Myc inhibitor 10058-F4?

A2: Due to its ability to inhibit c-Myc, a key regulator of cellular processes, 10058-F4 is widely

used in cancer research. It is utilized to study the effects of c-Myc inhibition on various cancer
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cell lines, including those from leukemia, breast cancer, and pancreatic cancer.[6][7][8]

Researchers use this inhibitor to investigate its potential as a therapeutic agent, either alone or

in combination with other chemotherapeutic drugs.[8] It is also a valuable tool for dissecting the

molecular pathways regulated by c-Myc.

Q3: What are the recommended storage conditions for c-Myc inhibitor 10058-F4?

A3: Proper storage is crucial to maintain the stability and activity of the inhibitor.

Solid Form: Store the powdered form of 10058-F4 at -20°C for long-term storage (up to 3

years).[1] For shorter periods, it can be stored at +4°C under desiccating conditions for up to

12 months.

Stock Solutions: Once dissolved, it is recommended to aliquot the stock solution into single-

use vials to avoid repeated freeze-thaw cycles.[5] Store stock solutions at -80°C for up to

one year.[1]

Troubleshooting Solubility Issues
Problem: I am having trouble dissolving the c-Myc inhibitor 10058-F4 powder.

Solution:

Verify the Solvent: The most common and effective solvent for 10058-F4 is high-purity,

anhydrous DMSO.[1] Ensure you are using a fresh, unopened bottle of DMSO, as it can

absorb moisture from the air, which can negatively impact solubility.[1]

Use Gentle Heating and/or Sonication: If the compound does not readily dissolve, you can

warm the solution briefly in a 37°C water bath.[5] Gentle swirling or vortexing can also aid

dissolution. For more persistent issues, sonication can be an effective method to break up

any clumps and facilitate dissolution.[5]

Check the Concentration: Attempting to dissolve the compound at a concentration higher

than its solubility limit will result in an incomplete solution. Refer to the solubility data table

below to ensure you are within the recommended concentration range for your chosen

solvent.
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Problem: My c-Myc inhibitor 10058-F4 precipitates out of solution when I dilute my stock in

aqueous media for cell culture experiments.

Solution:

This is a common issue with hydrophobic small molecules when they are introduced into an

aqueous environment.

Final DMSO Concentration: Ensure that the final concentration of DMSO in your cell culture

medium is low, typically less than 0.5%, as higher concentrations can be toxic to cells.

Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO

stock solution in your cell culture medium. This gradual decrease in the organic solvent

concentration can help to keep the compound in solution.

Pre-warm the Media: Adding a cold stock solution to warm media can sometimes cause the

compound to precipitate. Try warming your stock solution to room temperature and your

culture media to 37°C before mixing.

Immediate Use: Prepare the final working solution immediately before adding it to your cells.

The stability of the inhibitor in aqueous solutions can be limited, and it may precipitate over

time.

Problem: I observe a precipitate in my cell culture media after adding the inhibitor, even at low

concentrations.

Solution:

Precipitation in cell culture media can be caused by factors other than the inhibitor itself.

Media Components: Certain components of cell culture media, such as salts and proteins,

can precipitate, especially with changes in temperature or pH.[9][10] Ensure your media and

supplements are properly stored and handled to avoid degradation.[9]

Contamination: Bacterial or fungal contamination can cause turbidity and precipitation in the

culture medium.[10][11] Visually inspect your cultures under a microscope for any signs of

contamination.
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Data Presentation
c-Myc Inhibitor 10058-F4 Properties and Solubility

Property Value Source

Molecular Weight 249.35 g/mol

Molecular Formula C₁₂H₁₁NOS₂

CAS Number 403811-55-2

Purity ≥98% (HPLC)

Solubility in DMSO ≥ 49 mg/mL (≥ 196.51 mM) [1]

Solubility in Ethanol ~11-20 mM [1]

Solubility in DMF 30 mg/mL [12]

Solubility in DMF:PBS (pH 7.2)

(1:1)
0.5 mg/mL [12]

Water Solubility Insoluble [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh out a desired amount of 10058-F4 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 2.49 mg of the inhibitor (Molecular Weight = 249.35 g/mol ).

Add Solvent: Add the appropriate volume of high-purity, anhydrous DMSO to the vial

containing the powder.

Dissolve: Gently vortex or sonicate the solution until the compound is completely dissolved.

If necessary, warm the solution briefly at 37°C.

Store: Aliquot the stock solution into single-use vials and store at -80°C.

General Protocol for In Vitro Cell-Based Assays
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Cell Seeding: Plate your cells at the desired density in a multi-well plate and allow them to

adhere overnight.

Prepare Working Solution: On the day of the experiment, thaw a vial of the 10 mM 10058-F4

stock solution. Prepare a series of dilutions in your cell culture medium to achieve the

desired final concentrations. Ensure the final DMSO concentration is consistent across all

treatments, including the vehicle control.

Treat Cells: Remove the old media from the cells and replace it with the media containing the

different concentrations of 10058-F4 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Assay: Perform your downstream analysis, such as a cell viability assay (e.g., MTT),

apoptosis assay (e.g., Annexin V staining), or cell cycle analysis.[6][13]

Visualizations
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Caption: The c-Myc signaling pathway and the point of inhibition by 10058-F4.
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Troubleshooting in Aqueous Media

Start: Solubility Issue with 10058-F4

Is the solvent fresh, anhydrous DMSO?

Use fresh, high-purity DMSO

No

Is the concentration within solubility limits?

Yes

Adjust concentration based on solubility data

No

Apply gentle heat (37°C) and/or sonication

Yes

Precipitation upon dilution in aqueous media?

Ensure final DMSO concentration is low (<0.5%)

Yes

Precipitate observed in the cell culture plate?

NoPerform serial dilutions

Use the final working solution immediately

Check media for signs of degradation or contamination

Yes

Issue Resolved

No

Issue Persists: Contact Technical Support

Click to download full resolution via product page

Caption: A troubleshooting workflow for c-Myc inhibitor 10058-F4 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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